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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylaniline

Cat. No.: B189024

Essential Safety and Handling Guide for 4-
Bromo-2,5-dimethylaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Bromo-2,5-dimethylaniline. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

Name: 4-Bromo-2,5-dimethylaniline

CAS Number: 586-77-6

Molecular Formula: CsH10BrN

Molecular Weight: 200.08 g/mol

Hazard Identification and Classification

4-Bromo-2,5-dimethylaniline is classified as a hazardous substance.[1] It is harmful if
swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye
irritation.[1]

GHS Hazard Statements:
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H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Data sourced from multiple safety data sheets for 4-Bromo-N,N-dimethylaniline and related

compounds.[1][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure risks.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).

Prevents skin contact and
absorption. Aromatic amines
can be absorbed through the
skin.[4]

Eye/Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield may be

required for splash hazards.

Protects eyes from dust
particles and splashes of
solutions.[4][5]

Skin and Body Protection

A flame-resistant lab coat worn
over personal clothing that

covers the legs.[4]

Protects skin from accidental

spills and contamination.

Respiratory Protection

All handling of the solid
compound or its solutions
should be conducted in a
certified chemical fume hood. If
engineering controls are
insufficient, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
and particulates should be
used.[4][6]

Prevents inhalation of airborne
dust or aerosols, a primary

route of exposure.[4]

Operational Plan: Safe Handling and Storage

A systematic approach is essential for the safe handling of 4-Bromo-2,5-dimethylaniline.

Handling Protocol:

e Preparation: Conduct a thorough risk assessment for the planned experiment. Ensure all

necessary PPE is available and in good condition. Verify that the chemical fume hood and

other engineering controls are functioning correctly.

o Handling: Work within a certified chemical fume hood. Avoid generating dust. Avoid contact

with skin and eyes.[7] Do not breathe dust, fumes, or vapors.[4] Do not eat, drink, or smoke
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in the handling area.[1]

o Post-Handling: Wash hands thoroughly with soap and water after handling.[1][4] Clean the

work area and any contaminated equipment.

Storage:

» Keep the container tightly closed in a dry and well-ventilated place.[7]

« Store in a cool place.[7]

e The storage class is 11: Combustible Solids.[2]

Emergency Procedures

Exposure Scenario

First Aid Measures

Inhalation

Move the person to fresh air. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water and soap.[8]

If skin irritation persists, consult a physician.[3]

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do.[9] Seek immediate medical attention

from an ophthalmologist.

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person.[1][7] Call a physician or

poison control center immediately.[1]

Disposal Plan

Proper disposal of 4-Bromo-2,5-dimethylaniline and associated waste is critical to prevent

environmental contamination and ensure safety.
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Waste Disposal:

e Solid Waste: Dispose of the chemical and any contaminated disposable labware (e.g.,
gloves, weighing paper) as hazardous waste.

» Containers: Handle uncleaned containers like the product itself. Do not mix with other waste.

e Regulations: All waste disposal must be in accordance with local, regional, and national
regulations.[9] Do not let the product enter drains.[7]

Spill Management Workflow

The following diagram outlines the procedural steps for managing a spill of 4-Bromo-2,5-
dimethylaniline.
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Workflow for Handling a 4-Bromo-2,5-dimethylaniline Spill

Initial Response

Evacuate Immediate Area

i

Alert Colleagues and Supervisor

:

Don Appropriate PPE

Containment & Cleanup

Contain the Spill with Inert Material

i

Carefully Sweep Up and Collect

i

Decontaminate the Area

Disposal & Reporting

Dispose of as Hazardous Waste

i

Report the Incident

Click to download full resolution via product page

Caption: Spill management workflow for 4-Bromo-2,5-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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